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Compound of Interest

Compound Name: WAY-329738

Cat. No.: B500395

WAY-329738: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
SMILES Notation:CC1=CC(C)=NN1CCC(=0)NC1=CC=C(C)C=C1
CAS Number: 957511-97-6

Molecular Formula: C15H19N30

Summary

WAY-329738 is a molecule of interest in the fields of neurodegenerative disease and mycology.
It has been identified as a compound for research into amyloid diseases and
synucleinopathies.[1][2] Additionally, it has demonstrated antifungal properties. This document
provides a summary of the publicly available technical information for WAY-329738.

Physicochemical Properties

Property Value

Molecular Weight 257.33 g/mol

) CC1=CC(C)=NN1CCC(=0O)NC1=CC=C(C)C=C
Canonical SMILES

1
CAS Number 957511-97-6
Molecular Formula C15H19N30
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Biological Activity

WAY-329738 is primarily described as an active molecule for research into neurodegenerative
conditions characterized by protein aggregation, specifically amyloid diseases (such as
Alzheimer's disease) and synucleinopathies (such as Parkinson's disease).[1][2] The specific
mechanisms by which WAY-329738 may exert its effects in these contexts are not detailed in
the available literature.

The compound has also been noted for its antifungal activity, suggesting a potential for
development as a therapeutic agent for fungal infections. However, detailed studies on its
antifungal mechanism of action, spectrum of activity, and in vivo efficacy are not publicly
available.

Experimental Data and Protocols

A comprehensive search of scientific literature and chemical databases did not yield specific
guantitative data from experimental studies on WAY-329738. Detailed experimental protocols,
including methodologies for in vitro and in vivo assays, are not publicly documented.

Signaling Pathways

Information regarding the specific signaling pathways modulated by WAY-329738 is not
available in the public domain. Due to the lack of experimental data elucidating its mechanism
of action, no signaling pathway diagrams can be constructed at this time.

Logical Workflow for Further Research

To elucidate the therapeutic potential of WAY-329738, a structured research workflow would be
necessary. The following diagram outlines a potential logical approach for future investigation.
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A logical workflow for the preclinical evaluation of WAY-329738.
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Disclaimer: The information provided in this document is based on a review of publicly
accessible data. The absence of detailed experimental results and protocols indicates that
research on WAY-329738 may be in early stages or unpublished. Researchers are advised to
consult primary literature and patent filings for any further available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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